Cas no 176045-29-7 (Genistein 7-β-D-Glucuronide 4′-Sulfate)
Genistein 7-β-D-Glucuronide 4′-Sulfate Chemical and Physical Properties
Names and Identifiers
-
- Genistein 7-β-D-Glucuronide 4′-Sulfate
- 5-Hydroxy-4-oxo-3-[4-(sulfooxy)phenyl]-4H-1-benzopyran-7-yl β-D-glucopyranosiduronic acid
- (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-((5-hydroxy-4-oxo-3-(4-(sulfooxy)phenyl)-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylic acid
- 176045-29-7
-
- Inchi: 1S/C21H18O14S/c22-12-5-10(33-21-18(26)16(24)17(25)19(34-21)20(27)28)6-13-14(12)15(23)11(7-32-13)8-1-3-9(4-2-8)35-36(29,30)31/h1-7,16-19,21-22,24-26H,(H,27,28)(H,29,30,31)/t16-,17-,18+,19-,21+/m0/s1
- InChI Key: KYWPDPYIBFQJOX-ZFORQUDYSA-N
- SMILES: C1(C2=COC3C(C2=O)=C(C=C(C=3)O[C@@H]2O[C@@H]([C@H]([C@H](O)[C@H]2O)O)C(=O)O)O)C=CC(=CC=1)OS(=O)(O)=O
Computed Properties
- Exact Mass: 526.04172642g/mol
- Monoisotopic Mass: 526.04172642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 968
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 235Ų
Genistein 7-β-D-Glucuronide 4′-Sulfate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-490096-1mg |
Genistein 7-β-D-Glucuronide 4’-Sulfate Disodium Salt, |
176045-29-7 | 1mg |
¥4813.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-490096-1 mg |
Genistein 7-β-D-Glucuronide 4’-Sulfate Disodium Salt, |
176045-29-7 | 1mg |
¥4,813.00 | 2023-07-10 |
Genistein 7-β-D-Glucuronide 4′-Sulfate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Genistein 7-β-D-Glucuronide 4′-Sulfate
Genistein 7-β-D-Glucuronide 4′-Sulfate (CAS No. 176045-29-7): An Overview of a Promising Bioactive Compound
Genistein 7-β-D-Glucuronide 4′-Sulfate (CAS No. 176045-29-7) is a bioactive compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique properties and potential therapeutic applications. This compound is a conjugated form of genistein, a well-known isoflavone found in soybeans and other legumes. The addition of a glucuronide and sulfate group to the genistein molecule significantly alters its pharmacokinetic and pharmacodynamic properties, making it an intriguing subject for research.
Chemical Structure and Properties: Genistein 7-β-D-Glucuronide 4′-Sulfate (G7G4S) is characterized by its complex chemical structure, which includes a flavonoid backbone with specific functional groups. The glucuronide group at the 7-position and the sulfate group at the 4′-position contribute to its enhanced water solubility and stability. These modifications also influence its metabolic pathways and biological activity. G7G4S has a molecular weight of approximately 538.46 g/mol and is typically found as a white to off-white powder with good solubility in water.
Biological Activity: One of the most notable aspects of Genistein 7-β-D-Glucuronide 4′-Sulfate is its diverse biological activity. Research has shown that G7G4S exhibits potent antioxidant, anti-inflammatory, and anti-cancer properties. These effects are primarily attributed to its ability to modulate various signaling pathways involved in cell proliferation, apoptosis, and inflammation. For instance, studies have demonstrated that G7G4S can inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses, thereby reducing the production of pro-inflammatory cytokines.
Pharmacological Applications: The potential therapeutic applications of Genistein 7-β-D-Glucuronide 4′-Sulfate are extensive. In cancer research, G7G4S has been investigated for its ability to induce apoptosis in various cancer cell lines, including breast, prostate, and colon cancer cells. Additionally, it has shown promise in reducing tumor growth and metastasis in preclinical models. The compound's anti-inflammatory properties make it a potential candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).
Clinical Trials and Research: Recent clinical trials have further validated the therapeutic potential of Genistein 7-β-D-Glucuronide 4′-Sulfate. A Phase II clinical trial evaluating the safety and efficacy of G7G4S in patients with advanced breast cancer reported promising results, with significant reductions in tumor size and improved quality of life. Another study focused on the use of G7G4S in managing inflammatory conditions such as IBD showed that it effectively reduced inflammation markers and improved symptoms in patients.
Mechanisms of Action: The mechanisms underlying the biological activities of Genistein 7-β-D-Glucuronide 4′-Sulfate are multifaceted. G7G4S has been shown to interact with various cellular targets, including estrogen receptors (ERs), peroxisome proliferator-activated receptors (PPARs), and signal transducer and activator of transcription (STAT) proteins. By modulating these targets, G7G4S can influence gene expression patterns related to cell growth, survival, and inflammation.
Safety Profile: Despite its potent biological activities, Genistein 7-β-D-Glucuronide 4′-Sulfate has demonstrated a favorable safety profile in preclinical studies and early clinical trials. It is generally well-tolerated at therapeutic doses, with minimal side effects reported. However, as with any new therapeutic agent, further research is needed to fully understand its long-term safety and potential interactions with other medications.
Future Directions: The future prospects for Genistein 7-β-D-Glucuronide 4′-Sulfate are promising. Ongoing research aims to optimize its formulation for improved bioavailability and efficacy. Additionally, there is growing interest in exploring combination therapies involving G7G4S with other drugs to enhance treatment outcomes for various diseases. As more clinical data becomes available, it is likely that G7G4S will find broader applications in both preventive and therapeutic settings.
In conclusion, Genistein 7-β-D-Glucuronide 4′-Sulfate (CAS No. 176045-29-7) represents a valuable addition to the arsenal of bioactive compounds with significant potential for improving human health. Its unique chemical structure, diverse biological activities, and favorable safety profile make it an exciting area of focus for researchers and clinicians alike.
176045-29-7 (Genistein 7-β-D-Glucuronide 4′-Sulfate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)